Cas no 1806707-35-6 (3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile)

• Product Name: 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile
• CAS No: 1806707-35-6
• MF: C₁₁H₁₀F₃N
• MW: 213.199013233185
• CID: 5000429
• PubChem ID: 134621536
• Update Time: 2025-05-20

3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile

• Inchi： 1S/C11H10F3N/c1-8-7-10(11(12,13)14)5-4-9(8)3-2-6-15/h4-5,7H,2-3H2,1H3
• InChI Key： ARSMBNSJZIXBCB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(CCC#N)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8

Additional information on 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile

Comprehensive Overview of 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile (CAS No. 1806707-35-6)

3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. Its CAS number 1806707-35-6 serves as a unique identifier, ensuring precise tracking in scientific databases. The compound's structure features a propanenitrile backbone attached to a 2-methyl-4-(trifluoromethyl)phenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly interested in this molecule due to its potential role in developing novel bioactive agents.

The growing demand for trifluoromethylated compounds in drug discovery has spotlighted 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile. Fluorinated compounds, particularly those with CF3 groups, are known for enhancing metabolic stability and lipophilicity in drug candidates. This aligns with current trends in medicinal chemistry, where AI-driven molecular design and high-throughput screening prioritize such structural motifs. The compound's nitrile functional group further expands its utility as a precursor for heterocyclic synthesis, addressing key challenges in small-molecule therapeutics development.

From an industrial perspective, CAS 1806707-35-6 exemplifies the shift toward sustainable fluorination techniques. With environmental concerns driving innovation, manufacturers are exploring electrochemical fluorination and flow chemistry to produce such intermediates more efficiently. These advancements respond to frequent search queries like "green synthesis of trifluoromethyl compounds" and "scalable nitrile derivatives production", reflecting the industry's dual focus on performance and eco-efficiency.

Analytical characterization of 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These methods verify the compound's identity and quality, crucial for regulatory compliance in preclinical research. Recent publications highlight its compatibility with cross-coupling reactions, a topic frequently searched in organic synthesis forums. Such reactions enable the construction of complex architectures for targeted drug delivery systems.

Market analysts note rising interest in CAS 1806707-35-6 among contract research organizations (CROs) and academic labs. Patent filings reveal its incorporation in kinase inhibitor scaffolds and crop protection agents, addressing trending topics like "next-generation anticancer drugs" and "low-toxicity pesticides". The compound's structure-activity relationship (SAR) studies are particularly relevant for researchers investigating selective enzyme modulation.

Storage and handling recommendations for 3-(2-Methyl-4-(trifluoromethyl)phenyl)propanenitrile emphasize anhydrous conditions and argon atmosphere to preserve stability. These protocols align with best practices for air-sensitive intermediates, a common concern in process chemistry optimization discussions. Suppliers often provide certificates of analysis (CoA) with detailed residual solvent profiles, meeting the pharmaceutical industry's stringent standards.

Future research directions may explore the compound's potential in photoaffinity labeling or as a metabolic probe, areas gaining traction in chemical biology circles. Its balanced logP value and hydrogen bond acceptor count make it a candidate for blood-brain barrier penetration studies, frequently queried in neuropharmacology research. As synthetic methodologies evolve, 1806707-35-6 could play a pivotal role in fragment-based drug design campaigns.